2,2-Dimethylcyclopropanecarboxylic acid
Overview
Description
2,2-Dimethylcyclopropanecarboxylic acid is a chemical compound with the molecular formula C6H10O2 . It has an average mass of 114.142 Da and a monoisotopic mass of 114.068077 Da .
Synthesis Analysis
This compound is a key chiral intermediate for the production of Cilastatin, a renal dehydropeptidase-I inhibitor . It is also used in the synthesis of lambda-cyhalothrin, a synthetic type II pyrethroid insecticide . The enzymatic preparation of S-(+)-2,2-dimethylcyclopropanecarboxylic acid (S-(+)-DMCPA) has attracted much attention .Molecular Structure Analysis
The molecular structure of 2,2-Dimethylcyclopropanecarboxylic acid consists of a cyclopropane ring with two methyl groups and a carboxylic acid group attached . The InChI code for this compound is 1S/C6H10O2/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8) .Chemical Reactions Analysis
One of the key reactions involving this compound is its hydrolysis to form lambda-cyhalothrin metabolites . Esterase catalyzes the hydrolysis of the ester bond to metabolite 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethyl-cyclopropane carboxylic acid (CFMP) and 3-phenoxybenzoic acid (3-PBA), and 4-hydroxy-3-phenoxybenzoic acid (4-OH-3-PBA) .Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm3, a boiling point of 184.2±8.0 °C at 760 mmHg, and a melting point of 563.7 °C (lit.) . Its molecular weight is 114.142, and it has a flash point of 83.4±13.1 °C .Scientific Research Applications
Synthesis and Resolution
- 2,2-Dimethylcyclopropanecarboxylic acid is a crucial intermediate in the production of medicaments and pesticides. Various synthesis routes exist for this compound, including the use of chiral metal catalysts for direct synthesis of chiral products. The resolution of its racemic mixture has also been explored (Li Gong, 2007).
Key Intermediate in Pharmaceutical Synthesis
- This compound serves as a key intermediate in the synthesis of cilastatin, a potent inhibitor of dehydropeptidase-I. Innovative synthesis routes using materials like 2-methylbutenoic acid and chiral reagents have been developed for its efficient production (L. Jun, 2004), (Chen Xin-zhi, 2005).
Biological Activity and Compound Derivatives
- Derivatives of 2,2-dimethylcyclopropanecarboxylic acid, including N-(heterocycle)-2,2-dimethylcyclopropanecarboxamides, have been synthesized and characterized, showing significant biological activity. These derivatives have high yields, indicating potential for extensive applications (Wang Jing, 2008), (Tian Li, 2009).
Insecticidal Activity
- The compound and its variants exhibit significant insecticidal activities. Studies have synthesized and tested various esters of 2,2-dimethylcyclopropanecarboxylic acid against different insect species, demonstrating their potential as effective insecticides (E. Bosone et al., 1986).
Thermodynamic Properties
- Research on the thermodynamic properties of 2,2-dimethylcyclopropanecarboxylic acid and its derivatives has provided insights into their physical characteristics. These studies are vital for understanding the stability and behavior of the compound in various conditions, which is essential for its industrial and pharmaceutical applications (B. Xue et al., 2007), (B. Xue et al., 2008).
Chiral and Stereochemical Synthesis
- The compound's synthesis often involves chiral and stereochemical considerations. Enantioselective synthesis methods have been developed, which are crucial for creating specific configurations needed in pharmaceuticals (F. Lugano et al., 1992), (Meining Wang, Guo-Qiang Feng, 2003).
Biomonitoring of Pyrethroid Exposure
- 2,2-Dimethylcyclopropanecarboxylic acid derivatives are also important in the biomonitoring of exposure to synthetic pyrethroids, providing vital information on environmental and human exposure to these compounds (B. Wielgomas, Marta Piskunowicz, 2013).
Safety And Hazards
properties
IUPAC Name |
2,2-dimethylcyclopropane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O2/c1-6(2)3-4(6)5(7)8/h4H,3H2,1-2H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNMOMYTTGHNGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60293799 | |
Record name | 2,2-dimethylcyclopropanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60293799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylcyclopropanecarboxylic acid | |
CAS RN |
931-26-0, 75885-59-5 | |
Record name | NSC92357 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92357 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2-dimethylcyclopropanecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60293799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-dimethylcyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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